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Compound of Interest

Compound Name: Bruceantarin

Cat. No.: B1228330 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Bruceantin. It outlines the necessary personal

protective equipment (PPE), handling procedures, disposal plans, and summarizes key

biological data.

Disclaimer: Bruceantin is intended for research use only and has not been fully validated for

medical applications.[1] Users must read the Safety Data Sheet (SDS) before handling this

compound.[2]

Properties of Bruceantin
Property Value Reference

CAS Number 41451-75-6 [1]

Molecular Formula C28H36O11 [1]

Molecular Weight 548.58 g/mol [1]

Appearance White to Off-White Solid [3]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[3]

Storage

Powder: -20°C for 3 years.

Solution: -80°C for 2 years,

-20°C for 1 year.

[1][4]
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Personal Protective Equipment (PPE) and Handling
While the Safety Data Sheet from one supplier states that Bruceantin is not classified as a

hazardous substance, it is crucial to handle it with care due to its potent biological activity as an

antineoplastic agent.[1][5][6] Avoid inhalation, and contact with skin and eyes.[1]

Engineering Controls:

Use only in areas with appropriate exhaust ventilation.[1]

Ensure a safety shower and eye wash station are readily accessible.[1]

Personal Protective Equipment:

Gloves: Wear double chemotherapy gloves for maximum protection.[2]

Eye Protection: Use chemical safety goggles.

Respiratory Protection: Avoid dust and aerosol formation.[1] If not possible, a NIOSH-

approved respirator is recommended.

Skin and Body Protection: Wear a lab coat.

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present. Seek

prompt medical attention.[1]

Skin Contact

Thoroughly rinse the affected skin with plenty of

water. Remove contaminated clothing and

shoes. Call a physician.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide cardiopulmonary resuscitation

(CPR), avoiding mouth-to-mouth resuscitation.

[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Spill and Disposal Procedures
Spill Containment:

Evacuate personnel to a safe area.[1]

Wear full personal protective equipment.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

For solutions, absorb with a finely-powdered liquid-binding material such as diatomite.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Waste Disposal: As an antineoplastic agent, Bruceantin waste must be handled as hazardous

chemical waste.[2]

Do not dispose of Bruceantin with regular laboratory waste.

Collect all contaminated disposable items (e.g., gloves, absorbent pads) in a designated

hazardous waste container.[2]
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Waste solutions and solids of antineoplastic drugs should be segregated from other

hazardous chemical waste.[2]

Syringes containing any residual Bruceantin must be disposed of as hazardous chemical

waste in a designated container and not in a standard sharps container.[2]

Follow all federal, state, and local regulations for hazardous waste disposal.

Biological Activity and Experimental Data
Bruceantin is a quassinoid that exhibits anti-leukemia and antiprotozoal activities.[4] Its primary

mechanism of action is the inhibition of protein synthesis.[7][8]

In Vitro Efficacy of Bruceantin
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Cell Line Assay IC50 Exposure Time

RPMI 8226 (Multiple

Myeloma)
Apoptosis 13 nM 24 hours

U266 (Multiple

Myeloma)
Apoptosis 49 nM 24 hours

H929 (Multiple

Myeloma)
Apoptosis 115 nM 24 hours

HL-60 (Leukemia) Apoptosis 12.2 nM Not Specified

HeLa (Cervical

Cancer)

Protein Synthesis

Inhibition
30 nM Not Specified

Reticulocytes
Protein Synthesis

Inhibition
40 nM Not Specified

Entamoeba histolytica Anti-amoebic Activity 0.018 µg/mL 4-5 days

P. falciparum

(Chloroquine-

sensitive)

Antimalarial Activity 8 nM Not Specified

P. falciparum

(Chloroquine-

resistant)

Antimalarial Activity 13 nM Not Specified

In Vivo Efficacy of Bruceantin
Animal Model Dosing Regimen Outcome

Mouse RPMI 8226 Xenograft
1.25-12 mg/kg, ip, every 3

days for 40 days
Inhibited tumor growth

Mouse RPMI 8226 Xenograft 5 mg/kg Induced tumor regression

Toxicity Data
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Organism Route of Administration LD50

Male Mice Intravenous (i.v.) 1.95 mg/kg

Female Mice Intravenous (i.v.) 2.58 mg/kg

Signaling Pathways and Experimental Workflows
Bruceantin-Induced Apoptosis Signaling Pathway
Bruceantin induces apoptosis through the activation of the caspase signaling pathway and

mitochondrial dysfunction.[4][9] It downregulates the expression of c-Myc, leading to a

decrease in the mitochondrial membrane potential and the release of cytochrome c, which in

turn activates caspase-3/7.[4]
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Caption: Bruceantin-induced apoptosis pathway.

General Experimental Workflow for In Vitro Cell Viability
Assay
The following diagram outlines a general workflow for assessing the effect of Bruceantin on cell

viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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